TERBIUM VANADIUM OXIDE
Description
Terbium Vanadium Oxide is a compound with the linear formula TbVO4 . It is generally available in most volumes, including bulk quantities . It is a white powder at room temperature . The compound is composed of Terbium (Tb), Vanadium (V), and Oxygen (O) atoms . Terbium is a silvery-white soft metal found in cerite, gadolinite, and monazite . Vanadium is a hard, ductile transition metal primarily used as a steel additive and in alloys .
Synthesis Analysis
Terbium Oxide powders can be synthesized by heating the metal oxalate . The crystallite size values vary between 21.05 and 31.45 nm depending on both precursor molarity and four different calculation methods . Vanadium pentoxide can be synthesized by a hydrothermal method from ammonium metavanadate (NH4VO3) as a precursor .Molecular Structure Analysis
The molecular weight of Terbium Vanadium Oxide is 273.87 . The number of electrons in each of Terbium’s shells is [2, 8, 18, 27, 8, 2] and its electron configuration is [Xe]4f9 6s2 . Vanadium can easily expand its sphere beyond tetrahedral coordination, and switch between the oxidation states +V, +IV, and +III in a physiological environment .Chemical Reactions Analysis
Terbium (III,IV) oxide loses O2 when heated at high temperatures; at more moderate temperatures (ca. 350 °C) it reversibly loses oxygen . This property allows it to work like V2O5 as a redox catalyst in reactions involving oxygen .Physical And Chemical Properties Analysis
Terbium Vanadium Oxide is a white powder . It does not have a defined melting point, boiling point, or density . It is insoluble in water . Terbium is a silvery-white soft metal . Vanadium is a hard, ductile transition metal .Mechanism of Action
Future Directions
The global clean energy transitions will have far-reaching consequences for mineral demand over the next 20 years . The early commercialization of vanadium flow batteries results in 2.5 times more demand for vanadium compared to the base case in 2030 and 50% more demand in 2040 . As a metastable phase of VO2, VO2 (B) exhibits large tunnels in the lattices that allow the rapid intercalation and deintercalation of metal ions . It also shows a high temperature coefficient of resistance (TCR) and low 1 / f noise with appropriate resistance . These merits attract much attention in the field of metal ion batteries and uncooled infrared detectors .
properties
CAS RN |
13566-09-1 |
|---|---|
Product Name |
TERBIUM VANADIUM OXIDE |
Molecular Formula |
O4TbV |
Molecular Weight |
273.86 |
Origin of Product |
United States |
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